Cas no 1268101-10-5 (1268101-10-5)

• Product Name: 1268101-10-5
• CAS No: 1268101-10-5
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5576190
• PubChem ID: 53887609
• Update Time: 2025-10-30

1268101-10-5 Chemical and Physical Properties

Names and Identifiers

• 3',5'-DICHLOROBUTYROPHENONE
• 1-Butanone, 1-(3,5-dichlorophenyl)-
• 1-(3,5-Dichlorophenyl)-1-butanone
• 1268101-10-5

• MDL： MFCD16622014
• Inchi： 1S/C10H10Cl2O/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h4-6H,2-3H2,1H3
• InChI Key： VLAKFBVRSDGJQZ-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC(Cl)=C1)(=O)CCC

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1268101-10-5

Introduction to Compound with CAS No. 1268101-10-5 and Product Name: 1268101-10-5

The compound with the CAS number 1268101-10-5 is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical and biochemical research. This compound, also referred to by its product name 1268101-10-5, has been extensively studied for its potential applications in various therapeutic areas. The molecular structure and chemical properties of this compound make it a promising candidate for further exploration, particularly in the development of novel drugs and biochemical agents.

Recent advancements in chemical biology have highlighted the importance of small molecules like 1268101-10-5 in modulating biological pathways and targeting specific disease mechanisms. The compound's unique chemical profile, characterized by its intricate molecular framework, has positioned it as a focal point for researchers seeking to unravel new therapeutic strategies. Its interactions with biological targets have been a subject of intense investigation, leading to several groundbreaking discoveries.

In the realm of drug discovery, 1268101-10-5 has shown remarkable potential in preclinical studies. Researchers have observed its ability to interact with key enzymes and receptors involved in various metabolic and signaling pathways. This interaction has been linked to significant therapeutic effects, making it a valuable asset in the quest for innovative treatments. The compound's efficacy in reducing inflammation and modulating immune responses has been particularly noteworthy, suggesting its utility in addressing chronic inflammatory conditions.

The synthesis and characterization of 1268101-10-5 have been refined through cutting-edge methodologies, ensuring high purity and stability. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its molecular structure and confirm its identity. These analytical methods have provided critical insights into the compound's behavior under different conditions, enhancing our understanding of its pharmacological properties.

One of the most intriguing aspects of 1268101-10-5 is its role in modulating cellular processes at the molecular level. Studies have demonstrated its ability to influence gene expression and protein activity, thereby affecting various physiological functions. This has opened up new avenues for therapeutic intervention, particularly in diseases where dysregulation of cellular processes is a key factor. The compound's potential to restore normal cellular function makes it a promising candidate for treating a wide range of disorders.

Furthermore, the environmental stability of 1268101-10-5 has been a critical factor in its development as a viable pharmaceutical agent. Research has shown that the compound maintains its structural integrity under various storage conditions, ensuring long-term viability. This stability is essential for practical applications, as it guarantees consistent performance across different settings. Additionally, the compound's solubility profile has been optimized for better bioavailability, enhancing its therapeutic efficacy.

The regulatory landscape surrounding 1268101-10-5 has also been shaped by its growing prominence in scientific research. Regulatory agencies have taken note of its potential benefits and are actively reviewing its safety and efficacy profiles. This scrutiny ensures that the compound meets stringent quality standards before being approved for clinical use. The ongoing clinical trials are expected to provide further insights into its therapeutic potential and pave the way for future medical applications.

In conclusion, the compound with CAS number 1268101-10-5 represents a significant advancement in pharmaceutical chemistry. Its unique properties and promising applications make it a cornerstone in ongoing research efforts aimed at developing novel treatments for various diseases. As scientific understanding continues to evolve, the role of 1268101-10-5 is likely to expand, offering new hope for patients worldwide.